Cas no 66469-83-8 (3-(Tributoxysilyl)propyl prop-2-enoate)

3-(Tributoxysilyl)propyl prop-2-enoate structure
66469-83-8 structure
Product Name:3-(Tributoxysilyl)propyl prop-2-enoate
CAS No:66469-83-8
MF:C18H36O5Si
MW:360.560947418213
CID:2795906
PubChem ID:22025740
Update Time:2025-04-21

3-(Tributoxysilyl)propyl prop-2-enoate Chemical and Physical Properties

Names and Identifiers

    • 3-(TRIBUTOXYSILYL)PROPYL PROP-2-ENOATE
    • 66469-83-8
    • DTXSID10621705
    • SCHEMBL136294
    • 3-(Tributoxysilyl)propyl prop-2-enoate
    • Inchi: 1S/C18H36O5Si/c1-5-9-14-21-24(22-15-10-6-2,23-16-11-7-3)17-12-13-20-18(19)8-4/h8H,4-7,9-17H2,1-3H3
    • InChI Key: YFISHOAHNLGUEL-UHFFFAOYSA-N
    • SMILES: [Si](CCCOC(C=C)=O)(OCCCC)(OCCCC)OCCCC

Computed Properties

  • Exact Mass: 360.23320078Da
  • Monoisotopic Mass: 360.23320078Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 18
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54Ų

3-(Tributoxysilyl)propyl prop-2-enoate Related Literature

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